Cas no 138168-48-6 (L-Leucine, N-(N-L-tyrosyl-L-seryl)-)

• Product Name: L-Leucine, N-(N-L-tyrosyl-L-seryl)-
• CAS No: 138168-48-6
• MF: C₁₈H₂₇N₃O₆
• MW: 381.423485040665
• CID: 1259922
• PubChem ID: 10045387
• Update Time: 2025-10-31

L-Leucine, N-(N-L-tyrosyl-L-seryl)- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-(N-L-tyrosyl-L-seryl)-
• DA-58829
• L-Leucine, L-tyrosyl-L-seryl-
• Tyroserleutide (YSL)
• Tyr-Ser-Leu
• TS-10384
• H-Tyr-Ser-Leu-OH
• SCHEMBL3059716
• AC-31596
• L-Tyrosyl-L-seryl-L-leucine
• N-(N-L-Tyrosyl-L-seryl)-L-leucine
• 138168-48-6
• CS-0025467
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylpentanoic acid
• Tyroserleutide (YSL)?
• tyrosyl-seryl-leucine
• TYROSERLEUTIDE [WHO-DD]
• Tyroserleutide
• (2S)-2-[(2S)-2-[(2S)-2-amino-3-(4-hydroxyphenyl)propanamido]-3-hydroxypropanamido]-4-methylpentanoic acid
• AKOS030609953
• CHEBI:165965
• (S)-2-((S)-2-((S)-2-amino-3-(4-hydroxyphenyl)propanamido)-3-hydroxypropanamido)-4-methylpentanoic acid
• HY-106263

• Inchi： 1S/C18H27N3O6/c1-10(2)7-14(18(26)27)20-17(25)15(9-22)21-16(24)13(19)8-11-3-5-12(23)6-4-11/h3-6,10,13-15,22-23H,7-9,19H2,1-2H3,(H,20,25)(H,21,24)(H,26,27)/t13-,14-,15-/m0/s1
• InChI Key： MQGGXGKQSVEQHR-KKUMJFAQSA-N
• SMILES： O=C([C@H](CO)NC([C@H](CC1C=CC(=CC=1)O)N)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 381.19011
• Monoisotopic Mass: 381.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 763.8±60.0 °C at 760 mmHg
• Flash Point: 415.7±32.9 °C
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines
• PSA: 161.98
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

L-Leucine, N-(N-L-tyrosyl-L-seryl)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Additional information on L-Leucine, N-(N-L-tyrosyl-L-seryl)-

Introduction to L-Leucine, N-(N-L-tyrosyl-L-seryl) and Its Significance in Modern Research

The compound with the CAS number 138168-48-6 is a specialized peptide known as L-Leucine, N-(N-L-tyrosyl-L-seryl). This peptide has garnered significant attention in the field of biochemistry and pharmaceutical research due to its unique structural properties and potential biological activities. In this comprehensive overview, we delve into the chemical characteristics, synthetic pathways, and the latest research findings associated with this compound.

L-Leucine, N-(N-L-tyrosyl-L-seryl) is a tripeptide composed of three amino acids: leucine, tyrosine, and serine. The sequence of these amino acids imparts specific physicochemical properties to the peptide, making it a valuable candidate for various biochemical applications. Leucine, being an essential branched-chain amino acid, plays a crucial role in protein synthesis and energy metabolism. Tyrosine, on the other hand, is involved in the synthesis of neurotransmitters and hormones, while serine contributes to various metabolic pathways.

The synthesis of L-Leucine, N-(N-L-tyrosyl-L-seryl) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The typical synthetic route begins with the condensation of leucine and tyrosine using an amide bond-forming agent. Subsequently, serine is introduced to complete the tripeptide structure. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to enhance the efficiency and scalability of this process.

Recent research has highlighted the potential therapeutic applications of L-Leucine, N-(N-L-tyrosyl-L-seryl). Studies suggest that this peptide may exhibit anti-inflammatory properties by modulating the activity of key inflammatory pathways. The presence of tyrosine residues in its structure allows it to interact with various enzymes and receptors, potentially making it a valuable tool in the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory potential, L-Leucine, N-(N-L-tyrosyl-L-seryl) has been investigated for its role in neuroprotection. Preliminary studies indicate that this peptide may help protect neurons from oxidative stress by enhancing antioxidant defense mechanisms. The ability of tyrosine residues to participate in redox reactions makes this peptide a promising candidate for neuroprotective therapies.

The compound's potential in cancer research is another area of active investigation. Some studies have demonstrated that L-Leucine, N-(N-L-tyrosyl-L-seryl) can influence cell proliferation and apoptosis by interacting with signaling pathways involved in cancer development. These findings open up new avenues for developing targeted therapies that leverage the unique properties of this peptide.

The impact of L-Leucine, N-(N-L-tyrosyl-L-seryl) on metabolic health has also been explored. Research suggests that this peptide may play a role in regulating glucose metabolism by influencing insulin sensitivity. Given the growing prevalence of metabolic disorders such as diabetes, this finding holds significant implications for therapeutic intervention.

The synthetic biology community has shown great interest in utilizing L-Leucine, N-(N-L-tyrosyl-L-seryl) as a building block for designing novel biomolecules. Its well-defined structure and functional properties make it an ideal candidate for constructing complex peptides with tailored biological activities. Advances in synthetic biology have enabled the production of modified versions of this peptide with enhanced stability and bioavailability.

The development of analytical methods for characterizing L-Leucine, N-(N-L-tyrosyl-L-seryl) has been another focus area. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to determine its purity and structural integrity. These methods are essential for ensuring that the compound meets the stringent requirements for pharmaceutical applications.

In conclusion, L-Leucine, N-(N-L-tyrosyl-L-seryl) represents a fascinating compound with diverse potential applications in biochemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable tool for investigating various physiological processes. As research continues to uncover new insights into its mechanisms of action, this peptide is poised to play a significant role in the development of innovative therapeutic strategies.